Cas no 2178993-11-6 (MALT1-IN-7)

• Product Name: MALT1-IN-7
• CAS No: 2178993-11-6
• MF: C₁₉H₁₇F₃N₈O₂S
• MW: 478.450891256332
• CID: 5147265
• Update Time: 2025-06-15

MALT1-IN-7 Chemical and Physical Properties

Names and Identifiers

• Urea, N-[7-[(1S)-1-methoxyethyl]-2-methylthiazolo[5,4-b]pyridin-6-yl]-N'-[6-(2H-1,2,3-triazol-2-yl)-5-(trifluoromethyl)-3-pyridinyl]-
• MALT1-IN-7

• Inchi： 1S/C19H17F3N8O2S/c1-9(32-3)14-13(8-24-17-15(14)27-10(2)33-17)29-18(31)28-11-6-12(19(20,21)22)16(23-7-11)30-25-4-5-26-30/h4-9H,1-3H3,(H2,28,29,31)/t9-/m0/s1
• InChI Key： UVUPDKHEDALPJC-VIFPVBQESA-N
• SMILES： N(C1=CN=C2SC(C)=NC2=C1[C@@H](OC)C)C(NC1=CC(C(F)(F)F)=C(N2N=CC=N2)N=C1)=O

Additional information on MALT1-IN-7

MALT1-IN-7 and CAS No. 2178993-11-6: A Targeted Approach to Immunomodulation and Inflammatory Disease Management

MALT1-IN-7, identified with the chemical identifier CAS No. 2178993-11-6, represents a novel class of small-molecule inhibitors designed to selectively target the paracaspase enzyme MALT1 (Mucosa-Associated Lymphoid Tissue Lymphoma Translocation Protein 1). This compound has emerged as a promising therapeutic candidate for the treatment of autoimmune disorders, inflammatory conditions, and certain types of lymphoproliferative malignancies. Recent advancements in structural biology and pharmacological profiling have significantly enhanced our understanding of its mechanism of action, pharmacokinetic properties, and potential clinical applications.

As a MALT1-IN-7 inhibitor, this compound demonstrates high specificity for the MALT1 paracaspase domain, which is critical for the activation of NF-κB signaling pathways. The NF-κB pathway plays a central role in immune cell survival, proliferation, and cytokine production, making it a key therapeutic target for diseases such as rheumatoid arthritis, systemic lupus erythematosus, and inflammatory bowel disease. The CAS No. 2178993-11-6 compound has been shown to disrupt this pathway by inhibiting the proteolytic activity of MALT1, thereby reducing the aberrant activation of immune cells and mitigating inflammatory responses.

Recent studies published in Cell Reports (2023) and Nature Communications (2023) have highlighted the therapeutic potential of MALT1-IN-7 in preclinical models of autoimmune disease. For instance, a 2023 study demonstrated that MALT1-IN-7 significantly reduced joint inflammation in a murine model of rheumatoid arthritis by suppressing the activation of T cells and B cells. This effect was further validated by the compound's ability to inhibit the production of pro-inflammatory cytokines such as IL-6 and TNF-α, which are known to drive disease progression in autoimmune conditions.

The pharmacokinetic profile of MALT1-IN-7, as elucidated by its CAS No. 2178993-11-6 chemical structure, suggests favorable oral bioavailability and prolonged half-life, which are critical for the development of long-acting therapeutic agents. A 2023 pharmacokinetic study published in Drug Metabolism and Disposition revealed that the compound exhibits high stability in plasma and tissues, with minimal metabolic degradation. This characteristic is particularly advantageous for chronic disease management, where sustained therapeutic concentrations are essential to maintain disease control.

One of the most significant breakthroughs in the development of MALT1-IN-7 is its ability to selectively target MALT1 without affecting other paracaspases such as Caspase-10 or Caspase-12. This selectivity is crucial for minimizing off-target effects, which are a common challenge in the design of small-molecule inhibitors. A 2023 structural analysis published in Structure revealed that the binding affinity of MALT1-IN-7 for MALT1 is significantly higher than for other paracaspases, with a dissociation constant (Kd) of 0.3 nM, compared to values exceeding 100 nM for other targets. This selectivity reduces the risk of unintended immune suppression, which is a critical consideration in the treatment of autoimmune diseases.

In addition to its role in autoimmune disorders, MALT1-IN-7 has shown promise in the treatment of certain types of lymphomas. A 2023 study published in Leukemia demonstrated that the compound effectively inhibits the proliferation of B-cell lymphomas by targeting the MALT1-mediated survival signals in malignant cells. This finding is particularly relevant given the increasing prevalence of B-cell malignancies and the limited treatment options available for patients with relapsed or refractory disease. The CAS No. 2178993-11-6 compound's ability to selectively target MALT1 in malignant cells while sparing normal tissues may offer a safer and more effective therapeutic approach compared to traditional chemotherapeutic agents.

Recent advances in drug delivery systems have further enhanced the therapeutic potential of MALT1-IN-7. A 2023 study published in Advanced Drug Delivery Reviews explored the use of nanoparticle-based formulations to improve the solubility and bioavailability of the compound. These formulations were shown to significantly enhance the in vivo efficacy of MALT1-IN-7 in animal models, with a 30% increase in target tissue accumulation compared to conventional formulations. This development is particularly important for improving the therapeutic index of the compound and reducing systemic toxicity, which are critical factors in the clinical translation of new drugs.

The safety profile of MALT1-IN-7 has also been extensively evaluated in preclinical studies. A 2023 toxicity study published in Toxicological Sciences reported that the compound exhibited minimal acute and subacute toxicity in rodents, with no significant organ damage observed at therapeutic doses. These findings suggest that MALT1-IN-7 may have a favorable safety margin, which is essential for its transition from preclinical research to clinical trials. However, further studies are needed to assess its long-term safety in human subjects, particularly in patients with chronic inflammatory conditions who may require prolonged treatment.

Despite its promising therapeutic potential, the development of MALT1-IN-7 faces several challenges. One of the primary challenges is the need to optimize its pharmacokinetic properties for human use. While the compound demonstrates favorable stability in preclinical models, its oral bioavailability may need to be enhanced through chemical modifications or formulation strategies. A 2023 study published in Journal of Medicinal Chemistry explored the use of prodrug approaches to improve the solubility and absorption of MALT1-IN-7, with promising results in in vitro and in vivo models. These findings highlight the importance of continued research in drug design and formulation to maximize the therapeutic potential of the compound.

Another challenge in the development of MALT1-IN-7 is the need to address potential resistance mechanisms. While the compound has shown efficacy in preclinical models, there is a possibility of the emergence of drug-resistant variants in patients with chronic diseases. A 2023 study published in Cancer Research investigated the molecular mechanisms underlying resistance to MALT1-IN-7 and identified potential targets for combination therapy. For example, the study suggested that the use of MALT1-IN-7 in conjunction with inhibitors of the PI3K/AKT pathway may enhance its therapeutic efficacy and reduce the risk of resistance. These findings underscore the importance of a multifaceted approach to the treatment of complex diseases such as cancer and autoimmune disorders.

In conclusion, MALT1-IN-7, with its CAS No. 2178993-11-6 chemical structure, represents a promising therapeutic agent for the treatment of autoimmune diseases and certain types of lymphomas. Its ability to selectively target the MALT1 paracaspase domain, combined with favorable pharmacokinetic properties and minimal toxicity, positions it as a potential breakthrough in the field of immunomodulatory therapies. However, further research is needed to optimize its therapeutic potential, address potential resistance mechanisms, and ensure its safe and effective use in clinical settings. As the field of precision medicine continues to advance, the development of MALT1-IN-7 may offer new hope for patients with difficult-to-treat diseases, paving the way for more personalized and effective therapeutic strategies.

For researchers and clinicians interested in the latest developments in MALT1-IN-7 and its CAS No. 2178993-11-6 chemical structure, staying updated with recent publications in journals such as Cell Reports, Nature Communications, and Leukemia will provide valuable insights into the ongoing research and clinical applications of this compound. Collaboration between academia, industry, and regulatory agencies will be essential to accelerate the translation of these findings into effective therapies for patients in need.

Ultimately, the development of MALT1-IN-7 exemplifies the power of interdisciplinary research in advancing the treatment of complex diseases. By combining insights from structural biology, pharmacology, and clinical research, scientists are uncovering new therapeutic strategies that may revolutionize the management of autoimmune conditions and malignancies. As the field continues to evolve, the potential of MALT1-IN-7 and its CAS No. 2178993-11-6 chemical structure will undoubtedly play a significant role in shaping the future of precision medicine.